Cas no 2228356-69-0 (1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol)

• Product Name: 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol
• CAS No: 2228356-69-0
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• CID: 5926168
• PubChem ID: 165619411
• Update Time: 2025-09-23

1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol
• 2228356-69-0
• EN300-1862265

• Inchi： 1S/C12H14F2O/c13-12(14,9-8-11(15)6-7-11)10-4-2-1-3-5-10/h1-5,15H,6-9H2
• InChI Key： IEDQFUPQTDMHOM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(CCC1(CC1)O)F

Computed Properties

• Exact Mass: 212.10127139g/mol
• Monoisotopic Mass: 212.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol

Comprehensive Overview of 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol (CAS No. 2228356-69-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol (CAS No. 2228356-69-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopropanol core and a difluorinated phenylpropyl side chain, offers intriguing chemical properties that make it valuable for research and industrial use. Below, we delve into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry, AI-driven drug discovery, and sustainable synthesis.

The molecular structure of 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol combines a cyclopropane ring with a hydroxyl group, enhancing its reactivity in stereoselective transformations. The presence of difluoromethylene (–CF₂–) groups adjacent to the phenyl ring introduces electronic effects that influence its binding affinity and metabolic stability—a feature highly sought after in medicinal chemistry. Researchers frequently explore such fluorinated compounds for their ability to mimic bioactive molecules while improving pharmacokinetic profiles, aligning with current demands for next-generation therapeutics.

Synthetic routes to CAS No. 2228356-69-0 often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, with an emphasis on optimizing yield and purity. Recent advancements in flow chemistry and catalytic asymmetric synthesis have streamlined its production, reducing waste and energy consumption—an essential consideration for ESG (Environmental, Social, and Governance)-compliant manufacturing. Industry leaders are increasingly adopting these methods to meet regulatory standards and consumer expectations for eco-friendly chemicals.

Applications of 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol span multiple domains. In pharmaceutical research, it serves as a building block for small-molecule inhibitors targeting enzymes like kinases or proteases. Its fluorine-rich scaffold also makes it a candidate for PET (Positron Emission Tomography) tracer development, a hot topic in precision medicine. Additionally, agrochemical companies investigate its derivatives for crop protection agents, leveraging the enhanced bioavailability imparted by fluorine atoms.

From an SEO perspective, users frequently search for terms like "fluorinated cyclopropane derivatives", "CAS 2228356-69-0 supplier", or "difluorophenylpropyl applications", reflecting commercial and academic interest. Addressing these queries, we note that suppliers often provide this compound in research-grade quantities, with purity levels exceeding 98%. Analytical techniques such as HPLC, NMR, and LC-MS are critical for quality verification, ensuring compliance with Good Laboratory Practices (GLP).

Future prospects for 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol are closely tied to innovations in cryogenic reactions and machine learning-assisted retrosynthesis. As AI tools like AlphaFold and IBM RXN accelerate molecular design, the demand for specialized intermediates like this compound is expected to rise. Furthermore, its role in bioconjugation and pro-drug development highlights its versatility, positioning it as a key player in the life sciences supply chain.

In conclusion, 1-(3,3-difluoro-3-phenylpropyl)cyclopropan-1-ol (CAS No. 2228356-69-0) exemplifies the intersection of structural ingenuity and applied chemistry. Its multifaceted applications, coupled with sustainable synthesis trends, ensure its relevance in both academic and industrial settings. For researchers seeking high-purity fluorinated intermediates or exploring cutting-edge drug design, this compound offers a compelling avenue for innovation.